molecular formula C12H19N3O2 B1532536 (4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester CAS No. 955406-11-8

(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester

Cat. No. B1532536
CAS RN: 955406-11-8
M. Wt: 237.3 g/mol
InChI Key: PMIXNXQUMXCCIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C12H19N3O2 . It is available for purchase from various chemical suppliers .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: O=C(OC©©C)NC1CC2=C(NN=C2)CC1 . This represents the connectivity of atoms in the molecule but does not provide information about its 3D structure.


Physical And Chemical Properties Analysis

This compound has a molecular weight of 237.3 . It is a solid at room temperature . The compound should be stored sealed in a dry environment at 2-8°C .

Scientific Research Applications

Organic Synthesis

tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate: is utilized in the field of organic synthesis, particularly in the synthesis of heterocyclic compounds. It serves as a building block for creating complex molecules with potential applications in medicinal chemistry and materials science .

Medicinal Chemistry

In medicinal chemistry, this compound has been explored for its potential to act as a side chain in novel potassium channel modulators. These modulators are crucial for the treatment and prevention of disorders of the nervous system .

Hematological Malignancies

The structural core of tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate has been researched for the development of selective cyclin-dependent kinase-9 inhibitors. These inhibitors are significant for the treatment of hematological malignancies .

Supramolecular Chemistry

This compound is known to form polynuclear complexes with different metal ions, making it valuable in supramolecular chemistry as a building block for fluorescent materials and other applications .

Chemoselective Extraction

The compound’s structural core has found application in the construction of bicyclic fused triazolium ionic liquids. These liquids are designed for the chemoselective extraction of copper (II) ions and histidine-containing peptides .

Dye-Sensitized Solar Cells

The bicyclic 1,2,3-triazolium derivatives, derived from the compound, serve as nonvolatile electrolytes in dye-sensitized solar cells. This application highlights its role in the development of renewable energy technologies .

Fluorescent Materials

Due to its ability to form complexes with metal ions, tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate is also used in the creation of fluorescent materials. These materials have potential uses in various detection and imaging technologies .

Ionic Liquids

The compound is integral to the synthesis of low viscosity ionic liquids. These ionic liquids have applications ranging from electrochemical devices to solvents for chemical reactions .

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed . The precautionary statements associated with this compound are P264 (wash hands and skin thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), and P330 (rinse mouth) .

properties

IUPAC Name

tert-butyl N-(4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19N3O2/c1-12(2,3)17-11(16)14-9-4-5-10-8(6-9)7-13-15-10/h7,9H,4-6H2,1-3H3,(H,13,15)(H,14,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMIXNXQUMXCCIK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1CCC2=C(C1)C=NN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

237.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester

Synthesis routes and methods

Procedure details

Hydrazine monohydrate (0.11 mL, 2.35 mmol) was added to a solution of tert-butyl {3-[(dimethylamino)methylene]-4-oxocyclohexyl}carbamate obtained in Example (242a) (526 mg, 1.96 mmol) in methanol (10 mL), and the mixture was heated under reflux for 18 hours. The reaction solution was concentrated. The resulting residue was azeotropically distilled with toluene and then purified by silica gel column chromatography (elution solvent: dichloromethane/methanol 20/1) to obtain 257 mg of the title compound as an amorphous compound (55%).
Quantity
0.11 mL
Type
reactant
Reaction Step One
Quantity
526 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester
Reactant of Route 2
Reactant of Route 2
(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester
Reactant of Route 3
Reactant of Route 3
(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester
Reactant of Route 4
Reactant of Route 4
(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.